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Compound of Interest

Compound Name:
Morpholino(3-

nitrophenyl)methanone

Cat. No.: B1296131 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a technical overview of the synthesis and characterization

of Morpholino(3-nitrophenyl)methanone based on available scientific literature. Information

regarding the initial discovery, specific biological activities, and associated signaling pathways

is not publicly available at the time of this report.

Introduction
Morpholino(3-nitrophenyl)methanone, also known as 4-(3-Nitrobenzoyl)morpholine, is a

chemical compound with the molecular formula C₁₁H₁₂N₂O₄[1]. It serves as a key intermediate

in the synthesis of other organic molecules, such as (3-Aminophenyl)(morpholino)methanone,

which are recognized as important precursors for active pharmaceutical ingredients[2]. This

guide details a documented synthetic route to Morpholino(3-nitrophenyl)methanone and

summarizes its known physicochemical properties.

Physicochemical Properties
A summary of the key physicochemical properties of Morpholino(3-nitrophenyl)methanone is

presented in Table 1.

Table 1: Physicochemical Properties of Morpholino(3-nitrophenyl)methanone
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Property Value Source

Molecular Formula C₁₁H₁₂N₂O₄ PubChem[1]

Molecular Weight 236.22 g/mol PubChem[1]

IUPAC Name
morpholin-4-yl-(3-

nitrophenyl)methanone
PubChem[1]

CAS Number 26162-90-3 PubChem[1]

Synonyms 4-(3-Nitrobenzoyl)morpholine PubChem[1]

Appearance Solid (presumed) General Knowledge

Purity 95%+ (Commercially available)
Hunan chemfish

Pharmaceutical co.,Ltd[3]

Synthesis of Morpholino(3-nitrophenyl)methanone
The synthesis of Morpholino(3-nitrophenyl)methanone can be achieved through a multi-step

process starting from benzotrichloride. This synthetic pathway involves nitration, chlorination,

and subsequent condensation with morpholine[2].

Synthetic Scheme
The overall workflow for the synthesis is depicted in the diagram below.

Step 1: Nitration & Hydrolysis Step 2: Acyl Chloride Formation Step 3: Condensation

Benzotrichloride 3-Nitrobenzoic Acid
HNO₃, H₂SO₄

3-Nitrobenzoyl ChlorideSOCl₂ Morpholino(3-nitrophenyl)methanoneMorpholine

Click to download full resolution via product page

Caption: Synthetic workflow for Morpholino(3-nitrophenyl)methanone.

Experimental Protocols
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The following protocols are based on the synthesis of (3-Aminophenyl)(morpholino)methanone,

where Morpholino(3-nitrophenyl)methanone is a key intermediate[2].

Step 1: Synthesis of 3-Nitrobenzoic Acid from Benzotrichloride

In a suitable reaction vessel, benzotrichloride is subjected to nitration using a mixture of nitric

acid (HNO₃) and sulfuric acid (H₂SO₄).

This reaction concurrently results in the hydrolysis of the trichloromethyl group to a

carboxylic acid.

The reaction mixture is worked up to isolate 3-nitrobenzoic acid. A selectivity of 90-95% for

the meta-nitro isomer is reported[2].

Purification of 3-nitrobenzoic acid is achieved through column chromatography[2].

Step 2: Synthesis of 3-Nitrobenzoyl Chloride

3-Nitrobenzoic acid is treated with thionyl chloride (SOCl₂) to convert the carboxylic acid to

an acyl chloride.

The reaction is carried out under appropriate conditions to ensure complete conversion.

The resulting 3-nitrobenzoyl chloride is obtained with a reported yield of 80%[2].

Step 3: Synthesis of Morpholino(3-nitrophenyl)methanone

3-Nitrobenzoyl chloride is condensed with morpholine.

The reaction is performed in a suitable solvent and may require a base to neutralize the

hydrochloric acid byproduct.

The product, Morpholino(3-nitrophenyl)methanone, is isolated and purified.

A yield of 80% is reported for this condensation step[2].

Characterization Data
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The characterization data for the synthesized Morpholino(3-nitrophenyl)methanone is

summarized in Table 2.

Table 2: Characterization Data for Morpholino(3-nitrophenyl)methanone

Analysis Data Source

¹H NMR (500 MHz, CDCl₃)

δ 8.930 (d, 1H), 8.42 (dd, 1H),

8.41 (dd, 1H), 7.69 (dd, 1H),

3.64 (t, 4H), 3.41 (t, 4H)

Asian J. Chem.[4]

IR (KBr pellet, cm⁻¹) 1526 (C-N), 1382 (N-O) Asian J. Chem.[4]

GC-MS (m/e)
235, 205, 189, 150, 134, 104,

76, 56, 28
Asian J. Chem.[4]

Logical Relationship of Synthetic Steps
The synthesis follows a logical progression of functional group transformations.
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Starting Material
Benzotrichloride

Nitration & Hydrolysis

Intermediate
3-Nitrobenzoic Acid

Acyl Chloride Formation

Intermediate
3-Nitrobenzoyl Chloride

Amide Coupling

Final Product
Morpholino(3-nitrophenyl)methanone

Click to download full resolution via product page

Caption: Logical flow of the synthesis of Morpholino(3-nitrophenyl)methanone.

Conclusion
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This technical guide provides a detailed overview of a published method for the synthesis of

Morpholino(3-nitrophenyl)methanone, a valuable intermediate in organic synthesis. The

provided experimental protocols and characterization data serve as a resource for researchers

and scientists in the field of drug development and chemical synthesis. Further research is

required to elucidate the potential biological activities and explore the broader applications of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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